Cas no 106877-41-2 (3-methoxy-4-(trifluoromethyl)phenol)

• Product Name: 3-methoxy-4-(trifluoromethyl)phenol
• CAS No: 106877-41-2
• MF: C₈H₇F₃O₂
• MW: 192.135193109512
• MDL: MFCD13185696
• CID: 1182421
• PubChem ID: 15919095
• Update Time: 2025-10-29

3-methoxy-4-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-4-(trifluoromethyl)phenol
• CL9355
• AKOS024066765
• DB-136794
• MB13385
• EN300-1937575
• DTXSID701292849
• AMY6258
• Phenol, 3-methoxy-4-(trifluoromethyl)-
• AS-46306
• 106877-41-2
• CS-0128616
• VWNDFOHZRDLUQY-UHFFFAOYSA-N
• SCHEMBL10666026

• MDL： MFCD13185696
• Inchi： 1S/C8H7F3O2/c1-13-7-4-5(12)2-3-6(7)8(9,10)11/h2-4,12H,1H3
• InChI Key： VWNDFOHZRDLUQY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1OC)O)(F)F

Computed Properties

• Exact Mass: 192.03981395g/mol
• Monoisotopic Mass: 192.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 3-methoxy-4-(trifluoromethyl)phenol

3-Methoxy-4-(trifluoromethyl)phenol: An Overview of Its Properties, Applications, and Recent Research

3-Methoxy-4-(trifluoromethyl)phenol (CAS No. 106877-41-2) is a versatile organic compound that has gained significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a methoxy group and a trifluoromethyl group attached to a phenolic ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable molecule for various applications.

The molecular formula of 3-methoxy-4-(trifluoromethyl)phenol is C₉H₉F₃O₂, and its molecular weight is approximately 200.16 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it suitable for use in both laboratory settings and industrial applications.

In the realm of pharmaceutical research, 3-methoxy-4-(trifluoromethyl)phenol has shown promise as an intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential as a building block for the development of new drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the use of 3-methoxy-4-(trifluoromethyl)phenol in the synthesis of novel anti-inflammatory agents. The researchers found that derivatives of this compound exhibited potent anti-inflammatory activity, suggesting its potential as a lead compound for further drug development.

Beyond its pharmaceutical applications, 3-methoxy-4-(trifluoromethyl)phenol has also been studied for its potential in materials science. The trifluoromethyl group imparts unique electronic properties to the molecule, making it suitable for use in the development of functional materials such as coatings and polymers. A 2022 study published in the Journal of Materials Chemistry C explored the use of 3-methoxy-4-(trifluoromethyl)phenol-based polymers in the fabrication of high-performance coatings with enhanced thermal stability and mechanical strength.

The environmental impact of 3-methoxy-4-(trifluoromethyl)phenol has also been a subject of recent research. A study published in the Environmental Science & Technology in 2020 investigated the biodegradability and ecotoxicity of this compound. The results indicated that while 3-methoxy-4-(trifluoromethyl)phenol is not readily biodegradable, it does not exhibit significant ecotoxicity at environmentally relevant concentrations. This information is crucial for assessing its safe use in various applications.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 3-methoxy-4-(trifluoromethyl)phenol. One common approach involves the reaction of 4-trifluoromethylphenol with methyl iodide in the presence of a base such as potassium carbonate. Another method involves the direct fluorination of 3-methoxy-4-bromophenol using selective fluorinating agents like Selectfluor. These synthetic strategies have been optimized to achieve high yields and purity, making them suitable for large-scale production.

The safety profile of 3-methoxy-4-(trifluoromethyl)phenol is an important consideration for its practical applications. While it is generally considered safe when handled properly, appropriate safety measures should be taken to prevent exposure to skin or inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use.

In conclusion, 3-methoxy-4-(trifluoromethyl)phenol (CAS No. 106877-41-2) is a multifaceted compound with a wide range of applications in pharmaceutical research, materials science, and environmental studies. Its unique chemical structure and properties make it an attractive molecule for further exploration and development. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.